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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

Abstract

Diisooctyl adipate (DIOA) is a high-boiling, low-viscosity liquid ester that is increasingly
recognized for its utility as a versatile solvent in various scientific research applications,
particularly in the fields of drug development, material science, and toxicology. Its favorable
physicochemical properties, including good solvency for a range of active pharmaceutical
ingredients (APIs), compatibility with many polymers, and a favorable safety profile, make it an
attractive alternative to traditional solvents. This document provides detailed application notes
and experimental protocols for the use of DIOA as a solvent, aimed at researchers, scientists,
and drug development professionals.

Physicochemical Properties of Diisooctyl Adipate

A comprehensive understanding of the physicochemical properties of DIOA is essential for its
effective application as a solvent in research. Key properties are summarized in the table
below.
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Property Value Reference(s)

Clear, colorless to pale yellow

Appearance o [1]
oily liquid

Molecular Formula C22H4204 [2]

Molecular Weight 370.6 g/mol [2]

Boiling Point 214°C at 5 mmHg [1]

Melting Point -67°C [1]

Density ~0.924 g/cm?3 at 20°C [1]

Solubility in Water Insoluble [1]

o ) Soluble in most organic

Solubility in Organic Solvents [1]

solvents

Applications in Drug Formulation and Delivery

DIOA's properties as a non-greasy emollient and effective solvent make it a valuable excipient
in the development of topical and transdermal drug delivery systems.[1] It can enhance the
solubility of poorly water-soluble APIs, a significant challenge for over 70% of new chemical
entities.[1]

Enhancing Solubility of Poorly Soluble APIs

DIOA can be used as a primary solvent or as a co-solvent in the oil phase of emulsions and
microemulsions to dissolve lipophilic drugs, thereby improving their formulation stability and
bioavailability.

Experimental Protocol: Preparation of a Topical

Cream with a Poorly Soluble API using Diisooctyl
Adipate

This protocol describes the formulation of an oil-in-water (O/W) emulsion-based cream where
DIOA is used as a solvent for a model hydrophobic API.
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Materials:

e Qil Phase:

[¢]

Diisooctyl Adipate (DIOA)

[¢]

Model Hydrophobic API (e.g., Ibuprofen, Ketoconazole)

[e]

Cetyl Alcohol (emulsifier and thickener)

o

Stearic Acid (emulsifier and thickener)

e Aqueous Phase:

o Deionized Water

o Glycerin (humectant)

o Triethanolamine (neutralizing agent)

o Preservative: (e.g., Phenoxyethanol)

Equipment:

Beakers

Water bath or heating mantle with magnetic stirrer

Homogenizer

pH meter

Microscope

Procedure:

o Oil Phase Preparation:

o In a beaker, combine DIOA, cetyl alcohol, and stearic acid.
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o Heat the mixture to 70-75°C while stirring until all components are melted and
homogenous.

o Add the model hydrophobic API to the heated oil phase and stir until completely dissolved.

e Aqueous Phase Preparation:

o In a separate beaker, combine deionized water and glycerin.

o Heat the aqueous phase to 70-75°C.

o Add triethanolamine to the heated aqueous phase and stir until dissolved.

o Emulsification:

o Slowly add the aqueous phase to the oil phase while homogenizing at a moderate speed
(e.g., 5000 rpm).

o Continue homogenization for 10-15 minutes until a uniform, white emulsion is formed.

e Cooling and Final Additions:

o Allow the emulsion to cool to below 40°C with gentle stirring.

o Add the preservative and stir until uniformly dispersed.

o Adjust the final pH if necessary.

Workflow for Topical Cream Formulation:
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l
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Final Topical Cream
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Caption: Workflow for preparing a DIOA-based topical cream.

Application in Nanoparticle Synthesis
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In material science, DIOA can serve as a non-polar solvent or the oil phase in the synthesis of
polymeric nanoparticles and nanoemulsions for drug delivery. Its low water solubility and high
boiling point are advantageous for various nanoprecipitation and emulsion-based synthesis
methods. The choice of solvent can influence nanoparticle size and morphology.

Experimental Protocol: Nanoparticle Synthesis
using DIOA as an Oil Phase

This protocol provides a generalized method for preparing polymer-based nanoparticles using
an emulsion-solvent evaporation technique, where DIOA constitutes the oil phase.

Materials:

Biodegradable Polymer (e.g., PLGA, PCL)

Diisooctyl Adipate (DIOA)

Drug to be encapsulated

Aqueous solution containing a surfactant (e.g., Poloxamer 188, PVA)

Organic Solvent (e.g., Dichloromethane, Ethyl Acetate)
Equipment:

» High-speed homogenizer or sonicator

e Magnetic stirrer

 Rotary evaporator

Procedure:

e Organic Phase Preparation:

o Dissolve the polymer and the drug in a suitable organic solvent.

o Add DIOA to this mixture.
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o Emulsification:
o Add the organic phase to the aqueous surfactant solution.

o Emulsify using a high-speed homogenizer or sonicator to form an oil-in-water (O/W)

emulsion.
e Solvent Evaporation:

o Stir the emulsion at room temperature for several hours to allow the organic solvent to
evaporate, leading to the formation of solid nanopatrticles.

o Arotary evaporator can be used to accelerate the removal of the organic solvent.
» Nanoparticle Recovery:

o Collect the nanoparticles by centrifugation.

o Wash the nanopatrticles with deionized water to remove excess surfactant.

o Lyophilize the nanoparticles for long-term storage.

Workflow for Nanoparticle Synthesis:
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Caption: General workflow for nanoparticle synthesis using DIOA.

Biological Effects and Signaling Pathway
Interactions

Recent studies on adipate esters, such as diisopropyl adipate (DIA), which is structurally similar
to DIOA, have indicated that they can exert biological effects. For instance, DIA has been
shown to act as an adjuvant in contact hypersensitivity by activating the Transient Receptor
Potential Ankyrin 1 (TRPAL) ion channel.[3] This suggests that DIOA may also interact with
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cellular signaling pathways, a crucial consideration for its use in drug delivery and toxicology
studies.

The activation of TRPA1, a cation channel expressed on sensory neurons, leads to calcium
influx.[3] This can trigger a cascade of downstream events, including the release of pro-
inflammatory neuropeptides and the activation of dendritic cells, which play a key role in
initiating an immune response.[3] The enhancement of dendritic cell trafficking to lymph nodes
and the subsequent production of cytokines like interferon-gamma (IFN-y) have been observed
with DIA.[3]

Signaling Pathway of Adipate Ester-Induced TRPA1 Activation:

Diisooctyl Adipate Wi\zu TRPA1 lon Channel Caz* Influx Dendritic Cell (DC) Cytokine Production Enhanced Immune Response
(or similar adipate ester) (on Sensory Neuron) Activation & Trafficking (e.g., IFN-y) (Contact Hypersensitivity)

Click to download full resolution via product page

Caption: Proposed signaling pathway for DIOA-mediated TRPAL activation.

Application in In Vitro Biological Assays

When screening compounds in cell-based assays, a suitable solvent is required for compounds
that are not water-soluble.[4][5] DIOA, being a biocompatible and non-volatile solvent, can be
considered for solubilizing lipophilic test compounds for in vitro toxicology or efficacy studies.
However, it is crucial to evaluate the intrinsic effects of the solvent on the cell system being
used.

Experimental Protocol: In Vitro Cell Viability Assay
using DIOA as a Solvent

This protocol outlines a general procedure for assessing the cytotoxicity of a test compound
dissolved in DIOA using a standard MTT assay.

Materials:
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e Cell line of interest (e.g., HaCaT, 3T3)

e Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin

e Test compound

» Diisooctyl Adipate (DIOA)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e DMSO (Dimethyl sulfoxide)

o 96-well plates

Equipment:

Cell culture incubator

Laminar flow hood

Microplate reader

Multichannel pipette
Procedure:
o Cell Seeding:

o Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow
for attachment.

e Preparation of Test Compound Solutions:

o Prepare a stock solution of the test compound in DIOA.
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o Prepare serial dilutions of the stock solution in cell culture medium. It is important to
ensure that the final concentration of DIOA in the cell culture medium is consistent across
all treatment groups and is below a cytotoxic level (which should be predetermined in a
solvent toxicity pre-experiment).

e Cell Treatment:

o Remove the old medium from the cells and replace it with the medium containing the
different concentrations of the test compound.

o Include a vehicle control group (medium with DIOA at the same final concentration as the
test groups) and a negative control group (medium only).

o Incubate the cells for the desired exposure time (e.qg., 24, 48, or 72 hours).
e MTT Assay:
o After the incubation period, add MTT solution to each well and incubate for 3-4 hours.
o Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate
reader.

e Data Analysis:

o Calculate the percentage of cell viability for each treatment group relative to the negative
control.

Logical Flow for In Vitro Assay:
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Caption: Logical workflow for an in vitro cell viability assay.
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Conclusion

Diisooctyl adipate is a promising and versatile solvent for a range of scientific research
applications. Its utility in solubilizing poorly water-soluble compounds makes it particularly
valuable in the formulation of topical and transdermal drug delivery systems. Furthermore, its
properties are amenable to its use in the synthesis of nanoparticles. Researchers should,
however, be mindful of its potential biological effects, such as the activation of ion channels,
and should always include appropriate vehicle controls in their experimental designs. The
protocols provided herein offer a foundation for the exploration of DIOA as a solvent in various
research contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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